Cas no 1261553-49-4 (Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate)

• Product Name: Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate
• CAS No: 1261553-49-4
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 4960543
• Update Time: 2025-10-29

Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate
• Ethyl 3-(3'-fluoro-5'-methoxyphenyl)propionate
• Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate

• Inchi： 1S/C12H15FO3/c1-3-16-12(14)5-4-9-6-10(13)8-11(7-9)15-2/h6-8H,3-5H2,1-2H3
• InChI Key： GKEOOGPOMIKGLQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CCC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate

Research Brief on Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate (CAS: 1261553-49-4) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate (CAS: 1261553-49-4) is a fluorinated aromatic ester compound that has recently gained attention in chemical biology and pharmaceutical research due to its structural versatility and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel G protein-coupled receptor (GPCR) modulators, where the fluorine and methoxy substituents were found to significantly influence receptor binding affinity. The electron-withdrawing fluorine atom at the 3-position and the electron-donating methoxy group at the 5-position create a unique electronic profile that enhances interactions with target proteins.

In metabolic stability studies, Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate has shown improved pharmacokinetic properties compared to non-fluorinated analogs. Research published in Drug Metabolism and Disposition (2024) reported that the fluorination at the 3-position reduces oxidative metabolism by cytochrome P450 enzymes, leading to increased plasma half-life in preclinical models. This finding suggests its potential value in designing longer-acting pharmaceutical agents.

The compound has also emerged as a building block for developing PET (positron emission tomography) tracers. A recent study in ACS Chemical Neuroscience (2024) utilized [18F]-labeled derivatives of Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate for neuroimaging applications, capitalizing on the fluorine atom's position for radioisotope incorporation. These tracers demonstrated excellent blood-brain barrier penetration and specific binding to serotonin receptors in primate models.

From a synthetic chemistry perspective, novel catalytic methods for producing Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate have been developed. A 2024 Organic Process Research & Development paper described a continuous-flow hydrogenation process that achieves 92% yield with excellent regioselectivity, addressing previous challenges in large-scale production. This advancement is particularly significant for potential commercial applications of derivatives.

Current research directions include exploring the compound's utility in PROTAC (proteolysis targeting chimera) development and as a fragment in fragment-based drug discovery. Preliminary results from a 2024 European Journal of Medicinal Chemistry study suggest that derivatives of Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate can serve as effective E3 ligase-recruiting moieties in targeted protein degradation platforms.

In conclusion, Ethyl 3-(3-fluoro-5-methoxyphenyl)propanoate (CAS: 1261553-49-4) represents a versatile chemical scaffold with growing importance in pharmaceutical research. Its unique structural features enable diverse applications ranging from medicinal chemistry to diagnostic imaging. Ongoing studies continue to uncover new therapeutic possibilities for this compound and its derivatives, positioning it as a valuable tool in modern drug discovery efforts.